Cas no 408312-27-6 (6,7-dihydro-3-methyl-5H-Pyrrolo[1,2-a]imidazole-6-carboxylic acid)

• Product Name: 6,7-dihydro-3-methyl-5H-Pyrrolo[1,2-a]imidazole-6-carboxylic acid
• CAS No: 408312-27-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1021651
• PubChem ID: 45088912
• Update Time: 2025-04-20

6,7-dihydro-3-methyl-5H-Pyrrolo[1,2-a]imidazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-3-methyl-5H-Pyrrolo[1,2-a]imidazole-6-carboxylic acid
• 5H-Pyrrolo[1,2-a]imidazole-6-carboxylicacid,6,7-dihydro-3-methyl-(9CI)
• DB-428295
• 408312-27-6
• 3-Methyl-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-6-carboxylic acid

• Inchi： 1S/C8H10N2O2/c1-5-3-9-7-2-6(8(11)12)4-10(5)7/h3,6H,2,4H2,1H3,(H,11,12)
• InChI Key： UEWLOCPAGWIVCF-UHFFFAOYSA-N
• SMILES： OC(C1CC2=NC=C(C)N2C1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.1Ų